Cas no 1697148-47-2 (2-Chloro-N-cyclobutyl-5-fluoroaniline)
2-Chloro-N-cyclobutyl-5-fluoroaniline Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-N-cyclobutyl-5-fluoroaniline
- Benzenamine, 2-chloro-N-cyclobutyl-5-fluoro-
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- Inchi: 1S/C10H11ClFN/c11-9-5-4-7(12)6-10(9)13-8-2-1-3-8/h4-6,8,13H,1-3H2
- InChI Key: YAGMFMPPHLWCMZ-UHFFFAOYSA-N
- SMILES: C1(NC2CCC2)=CC(F)=CC=C1Cl
Experimental Properties
- Density: 1.312±0.06 g/cm3(Predicted)
- Boiling Point: 288.5±25.0 °C(Predicted)
- pka: 3.00±0.20(Predicted)
2-Chloro-N-cyclobutyl-5-fluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C195920-125mg |
2-Chloro-N-cyclobutyl-5-fluoroaniline |
1697148-47-2 | 125mg |
$ 590.00 | 2022-04-01 | ||
| TRC | C195920-250mg |
2-Chloro-N-cyclobutyl-5-fluoroaniline |
1697148-47-2 | 250mg |
$ 980.00 | 2022-04-01 |
2-Chloro-N-cyclobutyl-5-fluoroaniline Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-Chloro-N-cyclobutyl-5-fluoroaniline
Research Brief on 2-Chloro-N-cyclobutyl-5-fluoroaniline (CAS: 1697148-47-2) in Chemical Biology and Pharmaceutical Applications
2-Chloro-N-cyclobutyl-5-fluoroaniline (CAS: 1697148-47-2) is an emerging intermediate in pharmaceutical synthesis, particularly in the development of targeted therapeutics. Recent studies highlight its role as a key building block for novel kinase inhibitors and antimicrobial agents. The compound's unique structural features, including the cyclobutyl moiety and halogen substitutions, contribute to its versatility in medicinal chemistry applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing Bruton's tyrosine kinase (BTK) inhibitors. Researchers at the University of Cambridge developed a series of analogs using 2-Chloro-N-cyclobutyl-5-fluoroaniline as a core scaffold, achieving significant improvements in both potency (IC50 values ranging from 0.8-5.2 nM) and selectivity against off-target kinases. The optimized compounds showed promising results in preclinical models of B-cell malignancies.
In antimicrobial research, a team from the Helmholtz Institute for Pharmaceutical Research recently reported (Antimicrobial Agents and Chemotherapy, 2024) that derivatives of 2-Chloro-N-cyclobutyl-5-fluoroaniline exhibited potent activity against drug-resistant Gram-positive pathogens, including MRSA and VRE. The lead compound in this series demonstrated a MIC90 of 2 μg/mL while showing minimal cytotoxicity against mammalian cells (CC50 > 100 μg/mL).
Synthetic methodology developments have also advanced significantly. A 2024 Nature Protocols paper detailed an improved Pd-catalyzed amination procedure for preparing 2-Chloro-N-cyclobutyl-5-fluoroaniline with 92% yield and >99% purity. This scalable process addresses previous challenges in the cyclobutylamination step, making the compound more accessible for drug discovery programs.
Pharmacokinetic studies of derivatives have revealed favorable properties, including moderate plasma protein binding (65-75%) and good metabolic stability in human liver microsomes (t1/2 > 120 minutes). These characteristics, combined with the compound's ability to modulate various biological targets, position it as a valuable scaffold for developing therapeutics in oncology, infectious diseases, and inflammatory disorders.
Ongoing clinical trials (as of Q2 2024) include three investigational drugs incorporating the 2-Chloro-N-cyclobutyl-5-fluoroaniline pharmacophore: two BTK inhibitors for hematological malignancies and one FLT3 inhibitor for acute myeloid leukemia. Preliminary Phase I data show acceptable safety profiles and early signs of efficacy, with complete response rates of 35-42% in refractory patients.
The compound's commercial availability has expanded significantly, with current market prices ranging from $120-$180 per gram at research quantities. Analytical standards are now available from major chemical suppliers, facilitating quality control in drug development pipelines. Future research directions include exploration of its use in PROTACs (proteolysis targeting chimeras) and covalent inhibitor design.
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